Cas no 23931-05-7 (5alpha-Pregnan-1beta-ol, 3alpha-amino-)
23931-05-7 structure
Product Name:5alpha-Pregnan-1beta-ol, 3alpha-amino-
CAS No:23931-05-7
MF:C21H37NO
MW:319.524586439133
CID:2659598
Update Time:2023-08-06
5alpha-Pregnan-1beta-ol, 3alpha-amino- Chemical and Physical Properties
Names and Identifiers
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- 3α-Amino-5α-pregnan-1β-ol
- 3-Aminopregnan-1-ol #
- 5.alpha.-Pregnan-1.beta.-ol, 3.alpha.-amino-
- Pregnan-1-ol, 3-amino-, (1.beta.,3.alpha.,5.alpha.)-
- MSRWJWJFJPQWDI-UXXFREBZSA-N
- 3alpha-Amino-5alpha-pregnan-1beta-ol
- 5alpha-Pregnan-1beta-ol, 3alpha-amino-
-
- Inchi: 1S/C21H37NO/c1-4-13-6-8-17-16-7-5-14-11-15(22)12-19(23)21(14,3)18(16)9-10-20(13,17)2/h13-19,23H,4-12,22H2,1-3H3/t13-,14-,15-,16-,17-,18-,19+,20+,21-/m0/s1
- InChI Key: MSRWJWJFJPQWDI-UXXFREBZSA-N
- SMILES: O[C@@H]1C[C@H](C[C@@H]2CC[C@H]3[C@@H]4CC[C@H](CC)[C@@]4(C)CC[C@@H]3[C@]21C)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 465
- Topological Polar Surface Area: 46.2
5alpha-Pregnan-1beta-ol, 3alpha-amino- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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